Cas no 2210054-41-2 (1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propan-1-one)

• Product Name: 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propan-1-one
• CAS No: 2210054-41-2
• MF: C₂₂H₂₉NO₂
• MW: 339.471166372299
• CID: 5469658
• Update Time: 2025-06-07

1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propan-1-one
• 1-(3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-propoxyphenyl)propan-1-one
• 1-((1r,5s)-3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-propoxyphenyl)propan-1-one
• 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propan-1-one

• Inchi： 1S/C22H29NO2/c1-2-13-25-21-10-3-16(4-11-21)5-12-22(24)23-19-8-9-20(23)15-18(14-19)17-6-7-17/h3-4,10-11,19-20H,2,5-9,12-15H2,1H3
• InChI Key： OBVRYHOGBBIVSF-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)OCCC)N1C2C/C(=C3/CC/3)/CC1CC2

Computed Properties

• Exact Mass: 339.219829168 g/mol
• Monoisotopic Mass: 339.219829168 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5
• Molecular Weight: 339.5

Additional information on 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propan-1-one

Introduction to 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propan-1-one (CAS No. 2210054-41-2)

1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propan-1-one, with the CAS number 2210054-41-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known as azabicycloalkanes, which are characterized by their unique bicyclic structure and the presence of a nitrogen atom in one of the rings. The combination of the cyclopropylidene and propoxyphenyl groups imparts distinct chemical and biological properties to this molecule, making it a promising candidate for various therapeutic applications.

The structural complexity of 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propan-1-one (CAS No. 2210054-41-2) has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided detailed insights into the conformational dynamics and electronic properties of the molecule, which are crucial for understanding its behavior in biological systems. The cyclopropylidene group, in particular, is known to introduce significant steric hindrance and electronic effects, which can influence the compound's interactions with biological targets.

In recent years, 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propan-1-one has been evaluated for its potential as a therapeutic agent in various disease models. One of the most promising areas of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders, cardiovascular diseases, and metabolic disorders. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity in a manner that could be beneficial for treating conditions such as anxiety, depression, and chronic pain.

The propoxyphenyl group in 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propan-1-one plays a critical role in enhancing its lipophilicity and improving its ability to cross the blood-brain barrier (BBB). This property is particularly important for drugs targeting central nervous system (CNS) disorders, where poor BBB penetration is often a significant limitation. Preclinical studies have demonstrated that this compound can effectively penetrate the BBB and exert its pharmacological effects in the brain, making it a promising candidate for further development.

Beyond its potential as a GPCR modulator, 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propan-1-one has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory properties, which could be beneficial for treating conditions such as arthritis and inflammatory bowel disease (IBD). Additionally, its ability to modulate ion channels and enzymes involved in pain signaling pathways suggests that it could be developed as an analgesic agent.

The safety profile of 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propan-1-one has been extensively evaluated in preclinical studies using both in vitro and in vivo models. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further research is needed to fully understand its long-term safety profile and potential side effects.

In conclusion, 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-3-(4-propoxyphenyl)propanone (CAS No. 2210054-41-2) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various disease areas. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential, paving the way for future clinical trials and potential commercialization.